Cas no 2172819-74-6 (VH 032-linker 5)

• Product Name: VH 032-linker 5
• CAS No: 2172819-74-6
• MF: C₂₈H₃₈N₄O₆S
• MW: 558.689526081085
• CID: 4711254
• PubChem ID: 134183827
• Update Time: 2025-05-30

VH 032-linker 5 Chemical and Physical Properties

Names and Identifiers

• VH 032 - linker 5
• 6-(((S)-1-((2S,4R)-4-Hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)amino)-6-oxohexanoic acid
• VH032-linker 5
• VH 032 amide-alkylC4-acid
• (S,R S)-AHPC-pentanoic-acid
• VH 032-linker 5
• (S,R,S)-AHPC-PENTANOIC-ACID
• CS-0109158
• 2172819-74-6
• HY-135045
• 6-[[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-6-oxohexanoic acid
• AKOS037653437
• EN300-7490878
• A1-49695
• 5-{[(2S)-1-[(2S,4R)-4-hydroxy-2-({[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}carbamoyl)pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]carbamoyl}pentanoic acid
• PD117700
• E83709
• (S,R,S)-AHPC-C4-COOH
• SCHEMBL19786137
• BP-24508
• (S, R, S)-AHPC-pentanoic-acid
• (S,R,S)-AHPC-CO-C4-acid

• Inchi： 1S/C28H38N4O6S/c1-17-24(39-16-30-17)19-11-9-18(10-12-19)14-29-26(37)21-13-20(33)15-32(21)27(38)25(28(2,3)4)31-22(34)7-5-6-8-23(35)36/h9-12,16,20-21,25,33H,5-8,13-15H2,1-4H3,(H,29,37)(H,31,34)(H,35,36)/t20-,21+,25-/m1/s1
• InChI Key： DKSZOQIYZOVHOL-TYBLODHISA-N
• SMILES： S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(CCCCC(=O)O)=O)=O)O)=O

Computed Properties

• Exact Mass: 558.25120612 g/mol
• Monoisotopic Mass: 558.25120612 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 177
• Molecular Weight: 558.7

Additional information on VH 032-linker 5

VH 032-Linker 5: A Comprehensive Overview

The compound with CAS No. 2172819-74-6, commonly referred to as VH 032-linker 5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound is notable for its unique structural properties and its potential applications in advanced materials development and drug delivery systems. Recent studies have highlighted its role in enhancing the efficiency of polymer-based systems and its ability to serve as a versatile linker in molecular engineering.

VH 032-linker 5 is characterized by its intricate molecular architecture, which includes a combination of functional groups that enable strong covalent bonding with various substrates. Its linker functionality has been extensively explored in academic and industrial settings, particularly in the context of creating cross-linked polymers with enhanced mechanical and thermal stability. Researchers have demonstrated that this compound can significantly improve the performance of polymeric materials used in high-tech applications such as aerospace components and electronic devices.

One of the most promising applications of VH 032-linker 5 lies in its use as a biocompatible linker in medical devices and drug delivery systems. Recent breakthroughs in nanotechnology have enabled the integration of this compound into biodegradable polymers, which can be tailored to release therapeutic agents at controlled rates. This innovation has opened new avenues for personalized medicine, where precise drug delivery can be achieved with minimal side effects.

Moreover, VH 032-linker 5 has been instrumental in advancing the field of bioconjugate chemistry. Its ability to form stable bonds with biomolecules such as proteins and nucleic acids has made it a valuable tool in the development of biosensors and diagnostic tools. Cutting-edge research has shown that this compound can enhance the sensitivity and specificity of biosensors, making them more reliable for clinical diagnostics.

In terms of synthesis, VH 032-linker 5 is typically produced through a multi-step chemical process that involves precise control over reaction conditions to ensure high purity and consistency. The synthesis pathway involves the strategic use of protecting groups and catalytic agents to achieve the desired molecular configuration. This rigorous manufacturing process underscores the importance of quality control in producing compounds with such critical applications.

Looking ahead, the future of VH 032-linker 5 appears bright, with ongoing research focusing on expanding its applications into emerging fields such as green chemistry and sustainable materials development. Scientists are exploring ways to incorporate this compound into eco-friendly polymer systems that can degrade naturally without harming the environment. Such innovations align with global efforts to promote sustainability and reduce environmental impact.

In conclusion, VH 032-linker 5 (CAS No. 2172819-74-6) is a versatile and innovative compound that continues to push the boundaries of modern chemistry. Its unique properties make it an invaluable tool in various scientific disciplines, from materials science to biotechnology. As research progresses, it is anticipated that this compound will play an even more pivotal role in shaping the future of advanced materials and therapeutic solutions.